Cas no 63328-10-9 (3-(2S)-pyrrolidin-2-ylpropanoic acid)

• Product Name: 3-(2S)-pyrrolidin-2-ylpropanoic acid
• CAS No: 63328-10-9
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD18910912
• CID: 1040781
• PubChem ID: 34180656
• Update Time: 2025-06-09

3-(2S)-pyrrolidin-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Pyrrolidinepropanoic acid
• (S)-3-(Pyrrolidin-2-yl)propanoic acid
• 3-(2S)-pyrrolidin-2-ylpropanoic acid
• 63328-10-9
• SCHEMBL6642206
• (S)-3-(Pyrrolidin-2-yl)propanoicacid
• DB-328098
• 3-[(2S)-Pyrrolidin-2-yl]propanoic acid
• EN300-312397
• 2-Pyrrolidinepropanoic acid, (S)-
• DTXSID50653101
• CS-0271207
• AKOS006353820

• MDL： MFCD18910912
• Inchi： 1S/C7H13NO2/c9-7(10)4-3-6-2-1-5-8-6/h6,8H,1-5H2,(H,9,10)/t6-/m0/s1
• InChI Key： HIDODKLFTVMWQL-LURJTMIESA-N
• SMILES： OC(CC[C@@H]1CCCN1)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-(2S)-pyrrolidin-2-ylpropanoic acid

3-(2S)-Pyrrolidin-2-ylpropanoic Acid (CAS No. 63328-10-9): A Comprehensive Overview

3-(2S)-Pyrrolidin-2-ylpropanoic acid (CAS No. 63328-10-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, also known as (S)-3-pyrrolidin-2-ylpropanoic acid, is a derivative of pyrrolidine, a five-membered heterocyclic amine that plays a crucial role in the synthesis of various bioactive molecules.

The chiral center in the 3-(2S)-pyrrolidin-2-ylpropanoic acid molecule imparts it with distinct enantiomeric properties, which are essential for its biological activity and pharmacological effects. The S configuration at the chiral center is particularly important, as it can influence the compound's interactions with biological targets such as enzymes, receptors, and transporters. This makes 3-(2S)-pyrrolidin-2-ylpropanoic acid a valuable starting material for the development of chiral drugs and intermediates in organic synthesis.

Recent studies have highlighted the potential of 3-(2S)-pyrrolidin-2-ylpropanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can serve as a potent inhibitor of specific enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of 3-(2S)-pyrrolidin-2-ylpropanoic acid to modulate these enzymes makes it a promising lead compound for drug discovery efforts targeting these conditions.

In addition to its enzymatic inhibition properties, 3-(2S)-pyrrolidin-2-ylpropanoic acid has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This property has significant implications for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 3-(2S)-pyrrolidin-2-ylpropanoic acid is another factor contributing to its widespread use in pharmaceutical research. Various synthetic routes have been developed to produce this compound with high enantiomeric purity, ensuring that it meets the stringent quality standards required for drug development. One such method involves the asymmetric hydrogenation of a prochiral substrate using a chiral catalyst, which allows for efficient and scalable production of the desired enantiomer.

The physicochemical properties of 3-(2S)-pyrrolidin-2-ylpropanoic acid, including its solubility, stability, and bioavailability, are also critical factors in its application as a pharmaceutical agent. Research has shown that this compound exhibits good solubility in both aqueous and organic solvents, making it suitable for formulation into various dosage forms such as tablets, capsules, and injectable solutions. Furthermore, its stability under different storage conditions ensures that it maintains its efficacy over extended periods.

In preclinical studies, 3-(2S)-pyrrolidin-2-ylpropanoic acid has demonstrated favorable pharmacokinetic profiles, with good absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound reaches its intended target sites in sufficient concentrations to exert its therapeutic effects while minimizing potential side effects.

The safety profile of 3-(2S)-pyrrolidin-2-ylpropanoic acid has also been extensively evaluated through toxicological studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. This favorable safety profile supports its further development as a potential therapeutic agent.

In conclusion, 3-(2S)-pyrrolidin-2-ylpropanoic acid (CAS No. 63328-10-9) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, chiral properties, and biological activities make it an attractive candidate for drug discovery efforts targeting various diseases. Ongoing research continues to uncover new insights into the mechanisms of action and therapeutic potential of this compound, further solidifying its importance in the field.